3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%

• IUPAC Name: 3-(3-carboxy-5-chlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-10-4-8(3-9(5-10)14(19)20)11-6-7(13(17)18)1-2-12(11)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key: FTYVVZDHMBYTEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)Cl)C(=O)O)F
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID40690969
• Molecular Weight: 294.66 g/mol
• CAS No.: 1261927-21-2

Description

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, is an organic compound belonging to the carboxylic acid family. It is an important intermediate in the synthesis of various organic compounds, and has a wide range of applications in scientific research.

Scientific Research Applications

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds, such as 4-fluoro-3-hydroxybenzoic acid and 4-chloro-3-hydroxybenzoic acid. It is also used as a catalyst in the synthesis of polymers, and as a starting material for the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, is a strong acid, and its mechanism of action involves the protonation of the carboxylic acid group. The protonation of the carboxylic acid group leads to the formation of a carbocation, which can then react with other molecules to form various organic compounds.
Biochemical and Physiological Effects
3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, has no known direct biochemical or physiological effects on humans or other organisms. However, its use in the synthesis of pharmaceuticals and other organic compounds may have indirect effects on the biochemical and physiological processes of humans and other organisms.

Advantages and Limitations for Lab Experiments

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, is a relatively stable compound, and its use in lab experiments offers several advantages. It can be used as a reagent in a variety of organic synthesis reactions, and its relatively low toxicity makes it safe to use in laboratory settings. However, its use in lab experiments is limited by its relatively low solubility in water, and its corrosive nature.

Future Directions

The future of 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, is promising. Its use in the synthesis of various organic compounds and polymers is likely to continue, and its use in pharmaceutical synthesis is likely to increase. Additionally, its use in the synthesis of specialized compounds, such as fluorescent molecules and metal-organic frameworks, is likely to increase in the future. Furthermore, research into the use of 3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, as a catalyst in organic synthesis is likely to yield promising results.

Synthesis Methods

3-(5-Carboxy-2-fluorophenyl)-5-chlorobenzoic acid, 95%, is typically synthesized through a two-step process. The first step involves the reaction of 5-chlorobenzoic acid with 2-fluoroaniline in the presence of a base, such as sodium carbonate or potassium hydroxide. The resulting product is then reacted with a strong acid, such as hydrochloric acid, to yield the desired compound.